Cas no 123986-58-3 (3-amino-4-(pyrrolidin-1-yl)benzoic acid)

• Product Name: 3-amino-4-(pyrrolidin-1-yl)benzoic acid
• CAS No: 123986-58-3
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• MDL: MFCD06010205
• CID: 103927
• PubChem ID: 1076262
• Update Time: 2025-09-20

3-amino-4-(pyrrolidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-amino-4-(1-pyrrolidinyl)-
• Benzoic acid, 3-amino-4-(1-pyrrolidinyl)- (9CI)
• 3-Amino-4-pyrrolidin-1-yl-benzoic acid
• 3-amino-4-(pyrrolidin-1-yl)benzoic acid
• PHOSPHO(ENOL)PYRUVATEMONO(CYCLOHEXYLAMMONIUM)SALT
• QXWKTXWBBLXQFC-UHFFFAOYSA-N
• AKOS000300752
• Benzoic acid, 3-amino-4-(1-pyrrolidinyl)-
• 3-Amino-4-(1-pyrrolidinyl)benzoic acid
• 123986-58-3
• SR-01000324633
• DTXSID20360092
• FT-0678687
• CS-0271756
• 3-Amino-4-pyrrolidin-1-yl-benzoicacid
• 3-amino-4-(pyrrolidin-1-yl)benzoicacid
• SCHEMBL7423568
• VS-09812
• EN300-143705
• 3-amino-4-pyrrolidin-1-ylbenzoic acid
• SR-01000324633-1
• STL259876
• BBL030444

• MDL： MFCD06010205
• Inchi： 1S/C11H14N2O2/c12-9-7-8(11(14)15)3-4-10(9)13-5-1-2-6-13/h3-4,7H,1-2,5-6,12H2,(H,14,15)
• InChI Key： QXWKTXWBBLXQFC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)N)N1CCCC1)=O

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.56

3-amino-4-(pyrrolidin-1-yl)benzoic acid Security Information

• HazardClass：IRRITANT